molecular formula C15H16N2O3S B251506 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide

3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide

Cat. No. B251506
M. Wt: 304.4 g/mol
InChI Key: GWJKNQAAYWTFSP-UHFFFAOYSA-N
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Description

3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide, also known as DMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMSB is a sulfonamide derivative and has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties.

Scientific Research Applications

3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has been found to exhibit anti-inflammatory properties and has been used in the development of new drugs for the treatment of inflammatory diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has also been found to exhibit anti-tumor properties. Studies have shown that 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting the proliferation of cancer cells. 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide is not fully understood. However, studies have shown that 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide inhibits the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. CAIX plays a critical role in the regulation of pH in cancer cells, and inhibition of CAIX activity results in the acidification of the tumor microenvironment, which inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has been found to exhibit several biochemical and physiological effects. In vitro studies have shown that 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide inhibits the activity of CAIX, which results in the acidification of the tumor microenvironment. This, in turn, inhibits the growth and proliferation of cancer cells.
In addition to its anti-tumor properties, 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has also been found to exhibit anti-inflammatory properties. Studies have shown that 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high purity. It exhibits anti-inflammatory and anti-tumor properties, making it a valuable tool for the development of new drugs for the treatment of inflammatory diseases and cancer.
However, there are also some limitations associated with the use of 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets and signaling pathways. In addition, the effects of 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide on normal cells and tissues need to be further investigated to determine its safety profile.

Future Directions

There are several future directions for the study of 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide. Further studies are needed to elucidate its mechanism of action and molecular targets. In addition, the effects of 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide on normal cells and tissues need to be further investigated to determine its safety profile.
3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has shown promising results in the treatment of inflammatory diseases and cancer. Further studies are needed to determine its efficacy in vivo and its potential use in the development of new drugs for the treatment of these diseases.
Conclusion:
In conclusion, 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide is a sulfonamide derivative that exhibits anti-inflammatory, anti-tumor, and anti-microbial properties. Its mechanism of action is not fully understood, but studies have shown that it inhibits the activity of CAIX, resulting in the acidification of the tumor microenvironment and inhibition of cancer cell growth and proliferation. 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide has several advantages for lab experiments, but its safety profile and mechanism of action need to be further investigated. Future studies on 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide may lead to the development of new drugs for the treatment of inflammatory diseases and cancer.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide involves the reaction between 3,5-dimethylaniline and 4-aminobenzenesulfonamide in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction proceeds under mild conditions and yields 3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide in high purity.

properties

Molecular Formula

C15H16N2O3S

Molecular Weight

304.4 g/mol

IUPAC Name

3,5-dimethyl-N-(4-sulfamoylphenyl)benzamide

InChI

InChI=1S/C15H16N2O3S/c1-10-7-11(2)9-12(8-10)15(18)17-13-3-5-14(6-4-13)21(16,19)20/h3-9H,1-2H3,(H,17,18)(H2,16,19,20)

InChI Key

GWJKNQAAYWTFSP-UHFFFAOYSA-N

SMILES

CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C

Origin of Product

United States

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